Cas no 100208-45-5 (Disodium (2R-(2R*(4R*,8R*)))-3,4-dihydro-2,8-dimethyl-2-(4,8,12-trimethyltridecyl)-2H-1-benzopyran-6-yl phosphate)

• Product Name: Disodium (2R-(2R*(4R*,8R*)))-3,4-dihydro-2,8-dimethyl-2-(4,8,12-trimethyltridecyl)-2H-1-benzopyran-6-yl phosphate
• CAS No: 100208-45-5
• MF: C₂₇H₄₅Na₂O₅P
• MW: 526.596511602402
• CID: 237650
• PubChem ID: 44145387
• Update Time: 2025-04-19

Disodium (2R-(2R*(4R*,8R*)))-3,4-dihydro-2,8-dimethyl-2-(4,8,12-trimethyltridecyl)-2H-1-benzopyran-6-yl phosphate Chemical and Physical Properties

Names and Identifiers

• Disodium (2R-(2R*(4R*,8R*)))-3,4-dihydro-2,8-dimethyl-2-(4,8,12-trimethyltridecyl)-2H-1-benzopyran-6-yl phosphate
• disodium [2R-[2R*(4R*,8R*)]]-3,4-dihydro-2,8-dimethyl-2-(4,8,12-trimethyltridecyl)-2H-1-benzopyran-6-yl phosphate
• disodium,[(2R)-2,8-dimethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-3,4-dihydrochromen-6-yl] phosphate
• Einecs 309-247-1
• Phosphoric acid [(2R)-3,4-dihydro-2,8-dimethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-2H-1-benzopyran]-6-yl=disodium salt
• DTXSID10143018
• 100208-45-5

• Inchi： 1S/C27H47O5P.2Na/c1-20(2)10-7-11-21(3)12-8-13-22(4)14-9-16-27(6)17-15-24-19-25(32-33(28,29)30)18-23(5)26(24)31-27;;/h18-22H,7-17H2,1-6H3,(H2,28,29,30);;/q;2*+1/p-2/t21-,22-,27-;;/m1../s1
• InChI Key： MYDOUYVRSVNHGL-WZTCXVHJSA-L
• SMILES： P(=O)([O-])([O-])OC1C=C(C)C2=C(C=1)CC[C@@](C)(CCC[C@H](C)CCC[C@H](C)CCCC(C)C)O2.[Na+].[Na+]

Computed Properties

• Exact Mass: 526.28
• Monoisotopic Mass: 526.28
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 594
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.6A^2

Experimental Properties

• PSA: 91.46000
• LogP: 8.86570